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Introduction

Rabeprazole, a second-generation proton pump inhibitor (PPI), effectively suppresses gastric
acid secretion by irreversibly inhibiting the H+/K+-ATPase in gastric parietal cells.[1][2] Beyond
its well-established role in managing acid-related disorders, emerging research indicates that
rabeprazole possesses multifaceted biological activities, including anti-inflammatory, anti-
proliferative, and pro-apoptotic effects.[1][2] Recent studies have highlighted its potential to
modulate key signaling pathways implicated in gastrointestinal diseases, such as the STAT3
and PKA/CREB pathways. The advent of three-dimensional (3D) organoid technology, which
allows for the in vitro cultivation of structures that closely mimic the cytoarchitecture and
functionality of native organs, presents a powerful platform to investigate the complex cellular
and molecular effects of rabeprazole in a more physiologically relevant context than traditional
2D cell culture.[3][4][5][6][7] This document provides detailed application notes and protocols
for the use of rabeprazole sodium in 3D gastric organoid culture systems.

Application Notes

Rabeprazole sodium can be utilized in 3D gastric organoid cultures to investigate a range of
biological processes, including:

« Inhibition of Proliferation and Glycolysis: Rabeprazole has been shown to suppress cell
proliferation in gastric epithelial cells by targeting STAT3-mediated glycolysis.[8][9][10]
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Organoid models can be used to further elucidate this mechanism and assess the impact on
organoid growth and metabolism.

 Induction of Ferroptosis: Recent findings suggest that rabeprazole can induce ferroptosis, a
form of iron-dependent programmed cell death, in gastric epithelial cells through the
PKA/CREB/GPX4 signaling cascade.[11][12][13] 3D organoids provide a valuable tool to
study the induction and consequences of ferroptosis in a tissue-like context.

o Modulation of Epithelial Barrier Function: Rabeprazole has been reported to affect gastric
epithelial barrier function by regulating the expression of tight junction proteins like ZO-1
through the FOXF1/STAT3 pathway.[14] The impact of rabeprazole on the barrier integrity of
gastric organoids can be assessed using various functional assays.

o Anti-cancer Effects: Studies on gastric cancer cell lines have demonstrated the anti-
proliferative and pro-apoptotic effects of rabeprazole, mediated in part through the
inactivation of the ERK1/2 signaling pathway.[1][2] Patient-derived gastric cancer organoids
offer a promising preclinical model to evaluate the therapeutic potential of rabeprazole.

Quantitative Data Summary

The following tables summarize quantitative data from studies on rabeprazole's effects on
gastric cells. These values, primarily derived from 2D cell culture experiments, can serve as a
starting point for designing experiments in 3D organoid systems.
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Rabeprazol
. e Treatment Observed
Parameter Cell Line . . Reference
Concentrati Duration Effect
on
Significant
Cell Viability MKN-28 0.2mM 16 hours decrease in [1]
cell viability
72.21
) 3.24%
Apoptosis AGS 0.2mM 72 hours ) [1]
apoptotic
cells
Inhibition of
Gene CDX2 and
) BGC823 100 pM 48 hours [15]
Expression MUC2
expression
Decreased
) GPX4 and
Protein
) BGC823 100 uM 48 hours SLC7A11 [15]
Expression .
protein
expression
Suppression
of cell
proliferation
Cell Dose- - o
] ) BGC823 Not specified and inhibition [8]
Proliferation dependent
of HK2-
mediated
glycolysis
) ) Reduced
Signaling - - ]
BGC823 Not specified Not specified phosphorylati  [8]
Pathway
on of STAT3
Experimental Protocols
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Human Gastric Organoid Culture

This protocol is adapted from established methods for culturing normal human gastric
organoids.[16][17]

Materials:

Human gastric tissue

o Cultrex® Organoid Harvesting Solution

o Cultrex® Reduced Growth Factor Basement Membrane Extract (BME), Type 2
» Advanced DMEM/F-12

e Gastric Organoid Culture Medium (see recipe below)

e TrypLE™ Express

o Fetal Bovine Serum (FBS)

e DMSO

e Y-27632 dihydrochloride

o 24-well tissue culture plates

Gastric Organoid Culture Medium Recipe:
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Component Final Concentration
Advanced DMEM/F-12 Base Medium
B-27™ Supplement 1X
N-2 Supplement 1X
GlutaMAX™ Supplement 1X
HEPES 10 mM
Penicillin-Streptomycin 1X
Human EGF 50 ng/mL
Human Noggin 100 ng/mL
Human R-Spondinl 1 pg/mL
Human FGF-10 100 ng/mL
Gastrin | (human) 10 nM
Whnt-3a 100 ng/mL
A83-01 500 nM
SB202190 10 uM
Procedure:

o Establishment of Gastric Organoids:
o Isolate gastric glands from human gastric tissue following established protocols.
o Embed the isolated glands in Cultrex® RGF BME in a 24-well plate.

o After polymerization of the BME, add 500 pL of Gastric Organoid Culture Medium to each
well.

o Culture the organoids at 37°C in a 5% CO2 incubator.
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e Maintenance and Passaging:
o Replace the culture medium every 2-3 days.

o Passage the organoids every 1-2 weeks. To passage, remove the medium and add
Cultrex® Organoid Harvesting Solution to depolymerize the BME.

o Mechanically disrupt the organoids and re-embed them in fresh BME at a 1:3 to 1:5 split

ratio.

Rabeprazole Sodium Treatment of Gastric Organoids

This protocol provides a framework for treating established gastric organoids with rabeprazole
sodium. Optimization of concentration and duration of treatment is recommended.

Materials:

Established gastric organoid cultures

Rabeprazole sodium stock solution (dissolved in a suitable solvent, e.g., DMSO or water)

Gastric Organoid Culture Medium

Phosphate-buffered saline (PBS)
Procedure:
o Preparation of Rabeprazole Working Solutions:

o Prepare a series of working solutions of rabeprazole sodium in Gastric Organoid Culture
Medium at various concentrations (e.g., 10 uM, 50 uM, 100 uM, 200 uM). Include a
vehicle control (medium with the same concentration of solvent as the highest rabeprazole

concentration).
o Treatment of Organoids:

o Aspirate the existing medium from the organoid cultures.
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o Add 500 pL of the prepared rabeprazole working solutions or vehicle control to the
respective wells.

o Incubate the organoids for the desired treatment duration (e.g., 24, 48, or 72 hours).

o Harvesting Organoids for Downstream Analysis:

[e]

After treatment, aspirate the medium and wash the organoids with cold PBS.

o

Harvest the organoids by depolymerizing the BME using Cultrex® Organoid Harvesting
Solution.

o

Pellet the organoids by centrifugation.

[¢]

The organoid pellets can now be used for various downstream analyses such as RNA
extraction (for gPCR), protein extraction (for Western blotting), or viability assays.

Analysis of Rabeprazole's Effects

a. Quantitative Real-Time PCR (gqPCR):
o Extract total RNA from harvested organoids using a suitable kit.
o Synthesize cDNA using a reverse transcription Kit.

e Perform gPCR using primers for target genes (e.g., HK2, CDX2, MUC2, GPX4, ZO-1) and a
housekeeping gene for normalization.

b. Western Blotting:

¢ Lyse harvested organoids in RIPA buffer supplemented with protease and phosphatase
inhibitors.

o Determine protein concentration using a BCA assay.
o Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

e Probe the membrane with primary antibodies against target proteins (e.g., p-STAT3, STAT3,
HK2, GPX4, cleaved caspase-3) and a loading control (e.g., B-actin or GAPDH).
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 Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced
chemiluminescence (ECL) system.

c. Cell Viability Assay (e.g., CellTiter-Glo® 3D):
e Culture organoids in a 96-well plate.
o Treat with rabeprazole as described above.

o Perform the CellTiter-Glo® 3D assay according to the manufacturer's instructions to
measure ATP levels as an indicator of cell viability.

Signaling Pathways and Experimental Workflows
Rabeprazole-Mediated Inhibition of STAT3 Signaling
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Caption: Rabeprazole inhibits STAT3 phosphorylation and glycolysis.

Rabeprazole-Induced Ferroptosis via the
PKA/CREB/GPX4 Pathway
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Caption: Rabeprazole induces ferroptosis by disrupting PKA/CREB signaling.
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Experimental Workflow for Rabeprazole Treatment in
Gastric Organoids
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Caption: Workflow for rabeprazole treatment and analysis in organoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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